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Compound of Interest

Compound Name: Ceftiofur Thiolactone

Cat. No.: B15126552

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ceftiofur Thiolactone is a key metabolite of the third-generation cephalosporin antibiotic,
Ceftiofur.[1][2] Ceftiofur is widely used in veterinary medicine to treat bacterial infections in
cattle and swine.[2] The presence of Ceftiofur and its metabolites, including Ceftiofur
Thiolactone, in animal-derived food products is a significant concern for regulatory bodies,
necessitating the use of high-purity reference standards for accurate monitoring. This technical
guide provides a comprehensive overview of the Ceftiofur Thiolactone reference standard, its
chemical properties, metabolic formation, and its application in analytical methodologies. This
document also details its immunomodulatory effects through interactions with cellular signaling
pathways.

Chemical and Physical Properties

Ceftiofur Thiolactone is a crystalline solid.[3] As a reference standard, it is a high-purity
compound used for the precise identification and quantification of Ceftiofur Thiolactone
residues in various matrices.[4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15126552?utm_src=pdf-interest
https://www.benchchem.com/product/b15126552?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-8-ceftiofur_sodium.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftiofur
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftiofur
https://www.benchchem.com/product/b15126552?utm_src=pdf-body
https://www.benchchem.com/product/b15126552?utm_src=pdf-body
https://www.benchchem.com/product/b15126552?utm_src=pdf-body
https://www.benchchem.com/product/b15126552?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://www.benchchem.com/product/b15126552?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8348739/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 120882-23-7 [4][5][6]

Molecular Formula C14H13N504S3 [4115][6]

Molecular Weight 411.5 g/mol [41[6]
(22)-2-(2-amino-1,3-thiazol-4-
yl)-N-[(4R,5R)-3,11-diox0-6,10-
dithia-2-

IUPAC Name _ [5]
azatricyclo[6.3.0.02,5Jundec-
1(8)-en-4-yl]-2-

(methoxyimino)acetamide

Appearance Crystalline solid [3]
Soluble in DMSO and DMF.

Solubility Sparingly soluble in aqueous [315]
buffers.

Storage 2-8°C [6]

Metabolic Pathway and Formation

Ceftiofur is rapidly metabolized in animals to desfuroylceftiofur, which retains antimicrobial

activity.[2][7] Under acidic conditions, desfuroylceftiofur can be converted to Ceftiofur

Thiolactone.[8] The stability of Ceftiofur is pH and temperature-dependent, with degradation

being more rapid at higher pH and temperatures.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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